Cas no 2169495-55-8 (9-ethyl-13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane)

• Product Name: 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
• CAS No: 2169495-55-8
• MF: C₁₃H₂₄N₂O
• MW: 224.342463493347
• CID: 6421806
• PubChem ID: 165837889
• Update Time: 2025-10-29

9-ethyl-13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane
• EN300-1280552
• 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane
• 2169495-55-8

• Inchi： 1S/C13H24N2O/c1-3-15-8-6-13(7-9-15)14-11(2)12(4-5-12)10-16-13/h11,14H,3-10H2,1-2H3
• InChI Key： OAAQWKKOHHMMIR-UHFFFAOYSA-N
• SMILES： O1C2(CCN(CC)CC2)NC(C)C2(C1)CC2

Computed Properties

• Exact Mass: 224.188863393g/mol
• Monoisotopic Mass: 224.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro2.2.5^{6}.2^{3}tridecane

Comprehensive Overview of 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane (CAS No. 2169495-55-8)

9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane (CAS No. 2169495-55-8) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This spirocyclic compound features a unique molecular architecture combining oxygen and nitrogen atoms in a bridged ring system, making it particularly interesting for drug discovery and advanced material applications. The compound's systematic name reflects its intricate dispiro structure, which contributes to its distinctive chemical properties and potential biological activities.

The growing interest in spirocyclic compounds like 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane stems from their ability to modulate biological targets with high specificity. Researchers are particularly intrigued by how the dispiro framework might influence molecular recognition processes in drug-receptor interactions. Recent studies suggest that such bridged heterocycles could offer improved metabolic stability compared to conventional drug scaffolds, addressing a key challenge in modern medicinal chemistry.

From a synthetic chemistry perspective, CAS 2169495-55-8 represents an interesting case study in complex heterocycle synthesis. The compound's structure presents challenges in stereochemical control and regioselective functionalization that are currently being explored in academic and industrial laboratories. Advanced synthetic methodologies, including transition metal-catalyzed cyclizations and photochemical approaches, are being investigated to efficiently construct this polycyclic system.

The potential applications of 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane extend beyond pharmaceuticals. Materials scientists are examining its utility in creating functional organic materials with unique electronic or optical properties. The rigid spiro architecture may contribute to enhanced thermal stability in polymeric materials, while the heteroatom-rich structure could facilitate interesting supramolecular interactions.

Analytical characterization of CAS 2169495-55-8 requires sophisticated techniques due to its structural complexity. Modern spectroscopic methods including high-field NMR, high-resolution mass spectrometry, and X-ray crystallography are essential for confirming the identity and purity of this compound. The growing availability of these advanced analytical tools has significantly accelerated research on such structurally elaborate molecules.

In the context of drug discovery trends, 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane aligns with current interests in three-dimensional molecular scaffolds that can access novel chemical space. Pharmaceutical companies are actively exploring such compounds to address challenging biological targets where traditional flat aromatic systems have shown limitations. The spirocyclic motif in this molecule may offer advantages in terms of solubility and membrane permeability, critical factors in drug development.

The commercial availability of CAS 2169495-55-8 through specialty chemical suppliers has facilitated broader investigation of this compound. Researchers can now readily access this dispiro heterocycle for various applications without needing to develop complex synthetic routes. This accessibility is driving increased publication activity and patent filings related to derivatives of this structurally unique scaffold.

Environmental and safety considerations for 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane are currently under investigation as part of responsible research practices. Preliminary data suggest that this compound exhibits favorable environmental profile characteristics, though comprehensive toxicological studies are ongoing. The scientific community is paying increasing attention to such assessments for novel chemical entities.

Future research directions for CAS 2169495-55-8 may include exploration of its biological activity profiles against various disease targets, development of efficient synthetic scale-up processes, and investigation of its potential in materials applications. The compound's structural novelty continues to inspire innovative research across multiple disciplines, highlighting the importance of fundamental chemical exploration in driving technological advancements.

In summary, 9-ethyl-13-methyl-5-oxa-9,12-diazadispiro[2.2.5^{6}.2^{3}]tridecane represents an exciting example of modern heterocyclic chemistry with broad potential applications. Its unique dispiro architecture offers numerous opportunities for scientific exploration and technological development, making it a compound of significant interest to researchers across chemistry, pharmaceuticals, and materials science.